molecular formula C13H16O3 B8352672 Methyl 4-(3-methylbutanoyl)benzoate

Methyl 4-(3-methylbutanoyl)benzoate

Cat. No.: B8352672
M. Wt: 220.26 g/mol
InChI Key: HSBBXGHBQXBHCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-(3-methylbutanoyl)benzoate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16O3

Molecular Weight

220.26 g/mol

IUPAC Name

methyl 4-(3-methylbutanoyl)benzoate

InChI

InChI=1S/C13H16O3/c1-9(2)8-12(14)10-4-6-11(7-5-10)13(15)16-3/h4-7,9H,8H2,1-3H3

InChI Key

HSBBXGHBQXBHCG-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC(=O)C1=CC=C(C=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(1-hydroxy-3-methyl-butyl)-benzoic acid methyl ester (19.72 g, 88.78 mmol) in dichloromethane (300 mL) is added pyridinium chlorochromate (22.03 g, 97.65 mmol). The mixture is allowed to stir at room temperature, and the solution turns black over time. The reaction is monitored by HPLC. Upon complete conversion, the reaction is diluted with dichloromethane and silica gel (2% by wt) is added to the mixture. The mixture is purified by flash column chromatography using dichloromethane as mobile phase, producing 15.79 g (72%) of product. MS (ES): 221.3 (M++1).
Name
4-(1-hydroxy-3-methyl-butyl)-benzoic acid methyl ester
Quantity
19.72 g
Type
reactant
Reaction Step One
Quantity
22.03 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
72%

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